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Compound of Interest

Compound Name: 3-(3-Ethylphenoxy)azetidine
CAS No.: 1177338-79-2
Cat. No.: B1384775

Get Quote

. J

Part 1: Molecule Characterization & Analytical
Strategy

Target Molecule: 3-(3-Ethylphenoxy)azetidine[1][2][3][4]

CAS: 1269199-26-9[1]

Formula: C11H1sNO

Molecular Weight: 177.24 g/mol

Physicochemical Profile:

o Basicity: The azetidine nitrogen is a secondary amine, highly basic (Predicted pKa ~9.5—

10.5). It exists predominantly as a cation at physiological pH.

o Lipophilicity: The 3-ethylphenoxy moiety imparts significant hydrophobicity (Predicted
LogP ~2.5).

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1384775#bc-rfq
https://www.benchchem.com/product/b1384775/docs?utm_src=pdf-body#application-note-high-performance-quantification-of-3-3-ethylphenoxy-azetidine
https://cymitquimica.com/categories/303/ethers/?srsltid=AfmBOoq3Hzlk9ToGiLpudjihQdSbMlXA_cOByY5UCaHUNKODVnDO0gBR&items=100&page=195
https://www.dykarna.nu/includes/fckeditor/editor/filemanager/browser/default/browser.html?vid=i37578212547&Connector=%2F%5C%2Fn1.trustgo.top%2Fstore%2F
https://uomustansiriyah.edu.iq/CK_Editor/js/ckeditor/filemanager/browser/default/browser.html?Type=File&GetFoldersAndFiles=FAD7CB4033&id=177559990&CONNECTOR=%2F%5C%2Fwr9.me%2Ft%2F
https://uomustansiriyah.edu.iq/CK_Editor/js/ckeditor/filemanager/browser/default/browser.html?Type=File&GetFoldersAndFiles=D22CB5D795&id=3227036932&CONNECTOR=%2F%5C%2Fwr9.me%2Ft%2F
https://cymitquimica.com/categories/303/ethers/?srsltid=AfmBOoq3Hzlk9ToGiLpudjihQdSbMlXA_cOByY5UCaHUNKODVnDO0gBR&items=100&page=195
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384775?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Chromophore: The aromatic ether linkage provides UV absorption at 220 nm (strong) and
270-280 nm (moderate).

Analytical Challenge: The molecule is amphiphilic. The basic amine causes severe peak tailing
on standard silica-based C18 columns due to silanol interactions, while the lipophilic tail
requires high organic strength for elution.

o Solution: We utilize Mixed-Mode Cation Exchange (MCX) for sample cleanup to exploit the
amine's charge, and Charged Surface Hybrid (CSH) or high-pH stable columns for
chromatography to ensure sharp peak shapes.

Part 2: Protocol A - LC-MS/MS for Bioanalysis
(PlasmalTissue)

This protocol is optimized for sensitivity and selectivity in complex biological matrices.

Sample Preparation: Mixed-Mode Cation Exchange
(MCX)

Rationale: Liquid-Liquid Extraction (LLE) is prone to recovery losses for polar amines. MCX
SPE provides a "digital" separation: the analyte binds via charge (ionic) and hydrophobicity,
allowing aggressive washing of neutral interferences (phospholipids).

Workflow Diagram (Graphviz):

Elution
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Click to download full resolution via product page

Caption: MCX SPE workflow ensuring removal of matrix effects by orthogonal wash steps.

LC-MS/MS Conditions
Chromatography:
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Column: Waters XSelect CSH C18 (2.1 x 50 mm, 2.5 um). Note: The CSH particle carries a
slight positive charge, repelling the protonated amine to prevent tailing.

Mobile Phase A: 0.1% Formic Acid + 10mM Ammonium Formate in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.5 mL/min.

Gradient:
Time (min) %B Description
0.00 5 Initial Hold
0.50 5 Load
3.00 95 Elution
4.00 95 Wash
4.10 5 Re-equilibration
| 5.50 | 5| End |

Mass Spectrometry (ESI+):

Source: Electrospray lonization (Positive Mode).

Precursor lon:m/z 178.2 [M+H]*

MRM Transitions:

o Quantifier: 178.2 — 107.1 (Ethylphenyl cation, cleavage of ether).
o Qualifier: 178.2 — 135.1 (Loss of azetidine ring fragment).
Parameters:

o Capillary Voltage: 3.0 kV
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o Desolvation Temp: 500°C
o Cone Voltage: 30 V

o Collision Energy: 22 eV (Quantifier), 35 eV (Qualifier).

Part 3: Protocol B - HPLC-UV for Purity & Process
Control

This protocol focuses on robustness and linearity for high-concentration samples (API release
testing).

Method Parameters

e Detector: DAD/UV at 220 nm (Primary) and 275 nm (Secondary confirmation).
e Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 um).
e Mobile Phase:

o A: 20 mM Potassium Phosphate Buffer (pH 7.0). Note: High pH keeps the amine
neutral/less ionized, improving retention and peak shape on standard C18.

o B: Acetonitrile.
 Isocratic Mode: 40% A/ 60% B.
e Flow Rate: 1.0 mL/min.
e Injection Volume: 10 pL.

Run Time: 12 minutes.

System Suitability Criteria (Acceptance Limits)

 Tailing Factor (Tf): NMT 1.5 (Critical for amine accuracy).

e Theoretical Plates (N): NLT 5000.
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e Precision (RSD): NMT 2.0% for 6 replicate injections.

e Resolution (Rs): > 2.0 between main peak and nearest impurity (e.g., 3-ethylphenol starting
material).

Part 4: Method Validation Summary (FDA/EMA
Guidelines)

The following validation parameters must be established before routine use.

- Bic.)an.alytical (LC-MS) Prt.)ce.ss (HPLC-UV)
Criteria Criteria

Linearity (Weighted 1/x2)

Range 0.5 - 500 ng/mL 80% — 120% of Target Conc.

Accuracy +15% (£20% at LLOQ) 98.0% — 102.0%

Precision CV <15% CV<1.0%

Recovery Consistent (> 70% preferred) N/A (Direct Injection)

Matrix Effect 90-110% (IS normalized) N/A

Internal Standard (IS) Strategy: For LC-MS, use a deuterated analog if available (e.g., 3-(3-
Ethylphenoxy)azetidine-d4). If not, use a structural analog like Propranolol or Atenolol due to
similar pKa and elution profiles.

Part 5: Troubleshooting & Causality Analysis
Issue 1: Peak Tailing in HPLC

o Cause: Interaction between the protonated azetidine nitrogen and residual silanols on the
silica support.

o Fix: Add 0.1% Triethylamine (TEA) to the mobile phase as a silanol blocker, or switch to a
high-pH resistant column (e.g., Waters XBridge) and run at pH 9.5.
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Issue 2: Low Sensitivity in MS (Signal Suppression)
e Cause: Phospholipids co-eluting with the analyte.

» Fix: Monitor phospholipid transitions (m/z 184 — 184) during development. If overlap occurs,
adjust the gradient slope or switch from LLE to MCX SPE (as detailed in Protocol A).

Issue 3: Carryover
o Cause: The lipophilic ethylphenoxy group sticking to injector ports.

e Fix: Use a needle wash of Acetonitrile:Isopropanol:Water:Formic Acid (40:40:20:0.1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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